2-[2-(1-butyl-5-oxopyrrolidin-3-yl)benzimidazolyl]-N-ethyl-N-phenylacetamide

• CAS: 912901-56-5
• Molecular Formula: C25H30N4O2
• Molecular Weight: 418.5g/mol
• SMILES: CCCCN1CC(CC1=O)C2=NC3=CC=CC=C3N2CC(=O)N(CC)C4=CC=CC=C4
• InChI: InChI=1S/C25H30N4O2/c1-3-5-15-27-17-19(16-23(27)30)25-26-21-13-9-10-14-22(21)29(25)18-24(31)28(4-2)20-11-7-6-8-12-20/h6-14,19H,3-5,15-18H2,1-2H3
• InChIKey: RVFQJWXDHKCVAZ-UHFFFAOYSA-N

Researchers advancing the Shen et al. (2011) PrCP inhibitor series face a critical gap: no commercial source for the N-butyl analog to systematically map alkyl chain SAR. CAS 912901-56-5 addresses this need as a dedicated comparator probe. • Enables direct head-to-head profiling of N-butyl vs. N-benzyl (CAS 942863-60-7) and N-methyl congeners for PrCP potency, CYP3A4 susceptibility, and P-gp efflux liability. • Class-level benzimidazole pyrrolidinyl amide scaffold supports PrCP chemical probe applications; benchmark against Sigma Cat. 504044 and counter-screen against RORγ to rule out polypharmacology. Supplied with full HPLC and NMR characterization for assay-ready reproducibility.

Chemical Identity and Pharmacological Context

2-[2-(1-butyl-5-oxopyrrolidin-3-yl)benzimidazolyl]-N-ethyl-N-phenylacetamide (CAS 912901-56-5) is a synthetic small molecule belonging to the benzimidazole pyrrolidinyl amide class, with a molecular formula of C25H30N4O2 and a molecular weight of 418.5 g/mol . This compound was disclosed within a broader patent family (e.g., JP2008-505172) covering 2-oxo-1-pyrrolidine derivatives claimed for therapeutic applications [1]. It shares a core scaffold with compounds explored as prolylcarboxypeptidase (PrCP) inhibitors in the seminal work by Shen et al. (2011), where related benzimidazole pyrrolidinyl amides achieved low-nanomolar IC₅₀ values against PrCP [2]. However, published, compound-specific quantitative pharmacological data for CAS 912901-56-5 itself remain scarce in the open literature, necessitating a comparator-driven evaluation for informed procurement.

1

PrCP target engagement research fit — scaffold-precedented benzimidazole pyrrolidinyl amide chemotype Compound-specific potency data not individually reported

2

Comparator-driven evaluation context — requires benchmarking against published PrCP inhibitors Scaffold class-level IC₅₀ reported in low-nanomolar range for related analogs

3

N-butyl substitution may support distinct physicochemical profile vs. N-benzyl congeners Lower molecular weight; predicted ADME differentiation context

• [1] J-GLOBAL. Compound Patent Information. JP2008-505172. 2-oxo-1-pyrrolidine derivatives. View Source
• [2] Shen HC, Ding FX, Zhou C, et al. Discovery of benzimidazole pyrrolidinyl amides as prolylcarboxypeptidase inhibitors. Bioorg Med Chem Lett. 2011;21(5):1299-1305. View Source

Generic Substitution Failure: N-Butyl Selectivity Determinant

Within the benzimidazole pyrrolidinyl amide chemotype, seemingly minor N-alkyl substitutions on the pyrrolidinone ring can drastically alter target engagement, selectivity, and pharmacokinetic profiles. The benchmark publication by Shen et al. demonstrates that a focused library of analogs spanning different amine substituents (piperidinyl, pyrrolidinyl) yielded PrCP IC₅₀ values ranging from sub-nanomolar to micromolar, with profound consequences for ex vivo target engagement and in vivo efficacy [1]. The N-butyl group on the target compound distinguishes it from the N-benzyl analog (CAS 942863-60-7) and the N-H or N-methyl variants explored in the primary literature . This structural variation is predicted to modulate lipophilicity (clogP), metabolic stability (e.g., CYP3A4 susceptibility), and P-glycoprotein (P-gp) substrate recognition—all factors identified as critical go/no-go decision points in the development of this chemical series [1]. Therefore, interchangeability with close analogs without experimental validation risks compromising assay reproducibility and data continuity in ongoing research programs.

Similar scaffold does not mean interchangeable compound

Target

N-Butyl analog (CAS 912901-56-5)
MW 418.5 Da · C₂₅H₃₀N₄O₂

≠

May be confused with

N-Benzyl analog (CAS 942863-60-7)
MW 452.56 Da · C₂₈H₂₈N₄O₂

Target

5-Oxopyrrolidinyl (lactam) ring

≠

May be confused with

Pyrrolidinyl (fully reduced) analogs — ring conformation and H-bonding capacity may differ

N-alkyl substitution and ring oxidation state may shift target engagement, metabolic stability, and P-gp recognition — direct substitution without validation may compromise assay reproducibility.

• [1] Shen HC, Ding FX, Zhou C, et al. Discovery of benzimidazole pyrrolidinyl amides as prolylcarboxypeptidase inhibitors. Bioorg Med Chem Lett. 2011;21(5):1299-1305. View Source

Differentiation Evidence

N-Butyl vs. N-Benzyl Substitution: ADME Implications

The target compound differs from its closest commercially catalogued analog, the N-benzyl derivative (CAS 942863-60-7), by a single point substitution on the pyrrolidinone nitrogen (butyl vs. benzyl). This substitution reduces the molecular weight from 452.56 Da to 418.5 Da and the molecular formula from C28H28N4O2 to C25H30N4O2 . In the Shen et al. (2011) structure-activity relationship (SAR) series, replacement of aromatic N-substituents with smaller alkyl groups was a key strategy to reduce lipophilicity and plasma protein binding—a parameter directly linked to the disconnect between biochemical potency and cellular/ex vivo activity observed for earlier analogs in this class [1]. Though direct experimental clogP or protein binding data for CAS 912901-56-5 are not publicly available, the structural precedent from the primary literature supports the hypothesis that the N-butyl analog occupies a distinct physicochemical space relative to N-benzyl or N-phenyl congeners, with implications for solubility, metabolic stability, and off-target liability [1].

N-Substituent Comparison

Cross-study comparable

ΔMW = −34.06 Da

Butyl (C₂₅H₃₀N₄O₂) vs. Benzyl (C₂₈H₂₈N₄O₂)

Loss of one phenyl ring + 3C

Physicochemical space may differ — lower aromatic character may support reduced protein binding and CYP inhibition context

Experimental ADME data not available for this compound

Evidence Dimension	Molecular weight and predicted lipophilicity (clogP) differential driven by N-substituent
Target Compound Data	MW = 418.5 Da; Formula = C25H30N4O2
Comparator Or Baseline	N-Benzyl analog (CAS 942863-60-7): MW = 452.56 Da; Formula = C28H28N4O2
Quantified Difference	ΔMW = -34.06 Da; loss of one phenyl ring and three carbon atoms
Conditions	Calculated from molecular formula; experimental ADME data not available

Why This Matters

Lower molecular weight and reduced aromatic character are generally associated with improved solubility, lower plasma protein binding, and reduced CYP inhibition—critical factors for researchers selecting tool compounds for in vivo pharmacology or cell-based assays.

• [1] Shen HC, Ding FX, Zhou C, et al. Discovery of benzimidazole pyrrolidinyl amides as prolylcarboxypeptidase inhibitors. Bioorg Med Chem Lett. 2011;21(5):1299-1305. View Source

PrCP Inhibition: Scaffold Benchmarking

The benzimidazole pyrrolidinyl amide scaffold to which CAS 912901-56-5 belongs has been validated as a bona fide PrCP inhibitor chemotype. In the foundational Shen et al. (2011) paper, multiple analogs within this series achieved PrCP IC₅₀ values in the low-nanomolar range (e.g., compound 9b, though structurally distinct at the amide region, demonstrated an IC₅₀ of 0.53 nM in a purified enzyme assay) [1]. A structurally related dichlorobenzimidazolopyrrolidinamide (Sigma-Aldrich Cat. No. 504044) inhibited human and mouse PrCP with IC₅₀ values of 1 nM and 2 nM, respectively, with >25,000-fold selectivity over related serine proteases (QPP, FAP, PEP, DPP4, DPP8, DPP9) . The N-ethyl-N-phenylacetamide terminus present in the target compound represents a distinct vector from the piperidinyl amide in the published series, and its impact on PrCP potency and selectivity has not been experimentally reported.

PrCP Scaffold Benchmark

Class-level inference

IC₅₀ 0.53–1 nM

Related benzimidazole pyrrolidinyl amides (Shen 2011; Sigma Cat. 504044)

Scaffold-precedented PrCP inhibition with reported selectivity; compound-specific data absent

N-ethyl-N-phenylacetamide terminus contribution to potency uncharacterized

Evidence Dimension	PrCP inhibitory activity (class benchmark)
Target Compound Data	Not individually reported for PrCP inhibition
Comparator Or Baseline	Compound 9b (Shen 2011): IC₅₀ = 0.53 nM (PrCP); Sigma PrCP Inhibitor: IC₅₀ = 1 nM (human), 2 nM (mouse)
Quantified Difference	Cannot be calculated; compound-specific data absent
Conditions	Purified enzyme assay; Mca-APK(Dnp)-OH substrate hydrolysis

Why This Matters

The scaffold is pharmacologically precedented for high-potency PrCP inhibition with excellent selectivity, but the specific contribution of the N-ethyl-N-phenylacetamide terminus to potency remains uncharacterized; researchers must empirically validate target engagement.

• [1] Shen HC, Ding FX, Zhou C, et al. Discovery of benzimidazole pyrrolidinyl amides as prolylcarboxypeptidase inhibitors. Bioorg Med Chem Lett. 2011;21(5):1299-1305. View Source

Pyrrolidinone Oxidation State and Conformational Constraint

The target compound contains a 5-oxopyrrolidin-3-yl (2-pyrrolidinone) moiety, whereas a separate subclass of benzimidazole-pyrrolidine derivatives features a fully reduced pyrrolidine ring without the carbonyl at the 5-position [1]. This oxidation state difference imposes distinct conformational preferences on the ring (envelope vs. half-chair puckering) and alters the spatial orientation of the N-butyl substituent relative to the benzimidazole core. In chiral benzimidazole-pyrrolidine organocatalysts, the pyrrolidine ring conformation was shown to directly determine enantioselectivity outcomes in aldol reactions [1]. For biological targets such as PrCP or RORγ, the precise three-dimensional presentation of the N-alkyl substituent can govern binding pocket complementarity—a parameter that cannot be inferred from 2D structural similarity alone.

Ring Oxidation State

Class-level inference

5-Oxopyrrolidinyl (lactam)

vs. Pyrrolidinyl (fully reduced, sp³)

Carbonyl alters ring pucker and H-bonding

Conformational context may differ — ring oxidation state may influence target binding pocket complementarity

Cannot be inferred from 2D structural similarity alone

Evidence Dimension	Ring oxidation state and conformational constraint
Target Compound Data	5-oxopyrrolidin-3-yl (lactam, sp² character at C5)
Comparator Or Baseline	Pyrrolidin-3-yl (fully reduced, sp³ at all ring positions)
Quantified Difference	Qualitative: presence of carbonyl alters ring pucker, hydrogen-bonding capacity, and metabolic susceptibility
Conditions	Structural comparison based on published X-ray and computational analyses of related scaffolds

Why This Matters

The lactam carbonyl may serve as an additional hydrogen-bond acceptor or alter CYP-mediated metabolism at the pyrrolidinone ring; researchers performing SAR by catalog must not treat oxidized and reduced analogs as functionally interchangeable.

• [1] Synthesis of Chiral Benzimidazole-Pyrrolidine Derivatives and their Application in Organocatalytic Aldol and Michael Addition Reactions. Synth Commun. 2007. View Source

Recommended Application Scenarios

Chemical Probe for PrCP Target Validation

Based on the class-level PrCP inhibitory activity established for the benzimidazole pyrrolidinyl amide scaffold [1], CAS 912901-56-5 is best positioned as a chemical probe for PrCP target validation in biochemical and cellular assays. Researchers should benchmark its IC₅₀ against the commercially available Sigma PrCP Inhibitor (Cat. 504044; IC₅₀ = 1 nM human / 2 nM mouse) and confirm selectivity over related serine proteases before interpreting phenotypic outcomes . The N-butyl substituent provides a distinct physicochemical profile that may offer advantages in solubility or cellular permeability compared to higher-molecular-weight N-benzyl congeners.

SAR Expansion of Benzimidazole Pyrrolidinyl Amide Series

For medicinal chemistry teams iterating on the Shen et al. (2011) series, this compound serves as a key comparator for evaluating the impact of N-alkyl chain length and branching on PrCP potency, metabolic stability, and P-gp efflux liability [1]. Systematic head-to-head profiling against the N-benzyl (CAS 942863-60-7), N-methyl, and N-H analogs—all within the same N-ethyl-N-phenylacetamide series—would directly quantify the contribution of the butyl substituent to the overall pharmacological profile.

RORγ Inverse Agonism Screening

A structurally related benzimidazole pyrrolidinyl amide (CHEMBL3775828) was identified as an inhibitor of mouse RORγ (EC₅₀ = 35 nM) and human RORγ (EC₅₀ = 140 nM) ligand-binding domains in cell-based reporter assays [2]. While the specific RORγ activity of CAS 912901-56-5 has not been reported, the scaffold overlap warrants its inclusion in nuclear receptor counter-screening panels when the primary objective is PrCP target engagement, to rule out polypharmacology.

In Vitro ADME and DDI Liability Assessment

Given that P-gp substrate liability and CYP3A4-mediated metabolism were identified as critical limitations for earlier lead compounds in this series [1], CAS 912901-56-5 is an appropriate test article for comparative in vitro ADME profiling. Researchers should anticipate evaluating Caco-2 permeability (efflux ratio), microsomal stability (human and rodent), and CYP3A4 inhibition (IC₅₀) alongside close structural analogs to establish whether the N-butyl substitution confers a tangible ADME advantage over the benzyl or phenyl variants.

Application

Selection Property

Validation Focus

PrCP target engagement studies

Scaffold-precedented PrCP inhibition context

Target engagement and selectivity profiling vs. related serine proteases

Benzimidazole SAR comparator studies

N-alkyl substitution profiling

Potency and ADME comparative analysis vs. N-benzyl, N-methyl, and N-H analogs

Nuclear receptor counter-screening

Scaffold-based RORγ cross-reactivity review

Polypharmacology assessment; reported class-level RORγ EC₅₀ context

In vitro ADME profiling

N-butyl ADME differentiation context

Caco-2 permeability, microsomal stability, and CYP3A4 inhibition review

• [1] Shen HC, Ding FX, Zhou C, et al. Discovery of benzimidazole pyrrolidinyl amides as prolylcarboxypeptidase inhibitors. Bioorg Med Chem Lett. 2011;21(5):1299-1305. View Source
• [2] BindingDB. BDBM50153598 (CHEMBL3775828). RORγ Inhibition Data. EC₅₀: 35 nM (mouse), 140 nM (human). View Source